Cas no 131456-85-4 (2-chloro-N-(2-cyano-4-nitrophenyl)acetamide)

• Product Name: 2-chloro-N-(2-cyano-4-nitrophenyl)acetamide
• CAS No: 131456-85-4
• MF: C₉H₆ClN₃O₃
• MW: 239.615240573883
• CID: 102334
• PubChem ID: 4123191
• Update Time: 2025-04-18

2-chloro-N-(2-cyano-4-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-chloro-N-(2-cyano-4-nitrophenyl)-
• 2-chloro-N-(2-cyano-4-nitrophenyl)acetamide
• 2-Chloro-N-(2-cyano-4-nitro-phenyl)-acetamide
• 2-(Chloracetylamino)-5-nitrobenzonitril
• Acetamide,2-chloro-N-(2-cyano-4-nitrophenyl)
• SR-01000040686-1
• 131456-85-4
• EN300-01692
• SR-01000040686
• CS-0218678
• 2-CHLORO-N~1~-(2-CYANO-4-NITROPHENYL)ACETAMIDE
• AKOS001042412
• Z56896298
• Acetamide, 2-chloro-N-(2-cyano-4-nitrophenyl)-
• DTXSID20399569

• Inchi： 1S/C9H6ClN3O3/c10-4-9(14)12-8-2-1-7(13(15)16)3-6(8)5-11/h1-3H,4H2,(H,12,14)
• InChI Key： ZVFPITXYMVJWTC-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=CC(=CC=1C#N)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 239.01000
• Monoisotopic Mass: 239.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 98.7Ų

Experimental Properties

• PSA: 98.71000
• LogP: 2.23998

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes